Cas no 556651-33-3 (4-amino-3-bromo-5-nitro-benzoic acid)

• Product Name: 4-amino-3-bromo-5-nitro-benzoic acid
• CAS No: 556651-33-3
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• MDL: MFCD00507339
• CID: 1025144
• PubChem ID: 54758770
• Update Time: 2025-07-24

4-amino-3-bromo-5-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-nitrobenzoic acid
• 3-bromo-4-amino-5-nitro-benzoic acid
• 4-amino-3-bromo-5-nitro-benzoic acid
• DTXSID10716524
• BS-28760
• AKOS015888625
• SCHEMBL452336
• DA-04904
• 556651-33-3
• JCSIZMVUEBODFZ-UHFFFAOYSA-N
• G11432
• 4-Amino-3-bromo-5-nitrobenzoicacid
• CS-0145417
• EN300-204128
• MFCD00507339

• MDL： MFCD00507339
• Inchi： 1S/C7H5BrN2O4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2H,9H2,(H,11,12)
• InChI Key： JCSIZMVUEBODFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.94300
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.14000
• LogP: 2.74210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-amino-3-bromo-5-nitro-benzoic acid

4-amino-3-bromo-5-nitro-benzoic acid (CAS No. 556651-33-3): A Key Intermediate in Modern Pharmaceutical Research

4-amino-3-bromo-5-nitro-benzoic acid, identified by its CAS number 556651-33-3, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its nitro, amino, and bromo substituents on a benzoic acid backbone, exhibits unique chemical properties that make it invaluable in the synthesis of various bioactive molecules. Its structural features not only facilitate diverse functionalization strategies but also contribute to its utility in drug discovery and development.

The< strong>4-amino-3-bromo-5-nitro-benzoic acid molecule serves as a critical building block in the construction of more complex pharmacophores. The presence of both electron-withdrawing and electron-donating groups allows for selective modifications, enabling chemists to tailor the compound's reactivity for specific applications. In recent years, this intermediate has been increasingly utilized in the synthesis of inhibitors targeting various therapeutic pathways, including cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 4-amino-3-bromo-5-nitro-benzoic acid is its role in the development of novel antimicrobial agents. The nitro group, known for its ability to enhance binding affinity to biological targets, has been particularly effective in designing compounds with enhanced efficacy against resistant bacterial strains. Furthermore, the bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic scaffolds prevalent in modern drugs.

Recent studies have highlighted the< strong>4-amino-3-bromo-5-nitro-benzoic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound's reactive sites, researchers have been able to develop potent inhibitors that selectively target specific kinases, thereby minimizing side effects and improving therapeutic outcomes. For instance, derivatives of this intermediate have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are implicated in tumor growth and metastasis.

The< strong>CAS No. 556651-33-3 associated with 4-amino-3-bromo-5-nitro-benzoic acid underscores its significance as a standardized chemical entity. This unique identifier ensures consistency and traceability across different research groups and commercial suppliers, facilitating collaborative efforts in drug development. The compound's stability under various storage conditions further enhances its practicality as an industrial intermediate, making it a preferred choice for large-scale synthetic campaigns.

In addition to its pharmaceutical applications, 4-amino-3-bromo-5-nitro-benzoic acid has found utility in materials science and agrochemical research. Its ability to undergo selective modifications allows for the creation of novel materials with tailored properties, such as organic semiconductors or corrosion inhibitors. Moreover, derivatives of this compound have been explored as intermediates in the synthesis of herbicides and pesticides, contributing to advancements in sustainable agriculture.

The< strong>nitro group, a key feature of 4-amino-3-bromo-5-nitro-benzoic acid, is particularly noteworthy for its reactivity and functional versatility. Reductive amination or diazotization reactions can be employed to introduce additional functional groups or to convert the nitro group into an amine or azo compound, respectively. These transformations expand the compound's synthetic utility and open doors to new chemical space for drug discovery.

The< strong>bromo substituent on the benzoic acid ring further enhances the compound's synthetic appeal. This halogen atom can participate in nucleophilic aromatic substitution reactions or serve as a ligand in transition metal-catalyzed processes. Such reactions are fundamental in constructing complex molecular architectures that mimic natural products or designed pharmacophores.

The< strong’amino group’, another defining feature of this compound, provides a site for further derivatization through acylation, alkylation, or condensation reactions. This flexibility allows researchers to introduce diverse functional moieties that can modulate biological activity or improve pharmacokinetic properties.

In conclusion,< strong>4-amino-3-bromo-5-nitro-benzoic acid (CAS No. 556651-33-3) is a multifaceted intermediate with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—comprising nitro-, amino-, and bromo-substituents—endow it with exceptional synthetic versatility and reactivity. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, this compound is poised to remain at the forefront of chemical biology and drug discovery efforts.